N-(4-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)-4-butoxybenzenesulfonamide

• IUPAC Name: N-[4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]-4-butoxybenzenesulfonamide
• InChI: InChI=1S/C26H32N4O3S/c1-2-3-20-33-23-12-14-24(15-13-23)34(31,32)29-22-10-8-21(9-11-22)25-16-17-26(28-27-25)30-18-6-4-5-7-19-30/h8-17,29H,2-7,18-20H2,1H3
• InChI Key: RAXQBKUHXQDHQR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCCCCC4
• Molecular Formula: C26H32N4O3S
• Molecular Weight: 480.6 g/mol
• CAS No.: 946317-56-2

Description

“N-(4-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)-4-butoxybenzenesulfonamide” is a complex chemical compound with potential applications in scientific research. It is also known by registry numbers ZINC000017315621.

Scientific Research Applications

Chemical Structure and Stability

The chemical structure of similar sulfonamide compounds, such as N-[(Butylamino)​carbonyl]​-4-​methylbenzenesulfonamide, showcases the presence of sulfonamide groups which are crucial for their stability and interaction with various biological targets. These structures are often characterized by their ability to form hydrogen bonds and van der Waals interactions, contributing to their chemical stability and potential biological applications (Nirmala & Gowda, 1981).

Catalytic and Synthetic Applications

Sulfonamide compounds are explored for their catalytic roles in synthetic chemistry, such as in the synthesis of benzonitriles from aryl bromides. This involves the use of sulfonamide reagents in electrophilic cyanation, indicating the potential of sulfonamide-based compounds like N-(4-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)-4-butoxybenzenesulfonamide in facilitating various chemical transformations (Anbarasan, Neumann, & Beller, 2011).

Material Science and Engineering

The unique properties of sulfonamides extend to material science, where these compounds are investigated for their role in the development of new materials with enhanced properties. For example, the study of polymorphs of sulfonamide drugs reveals their different densities and molecular packings, which can influence the development of novel materials with desired physical characteristics (Fedorov et al., 2017).

Drug Discovery and Development

In the realm of drug discovery, sulfonamide compounds are pivotal in the identification of new therapeutic agents. The structure-activity relationship studies of sulfonamide analogs provide insights into how chemical modifications can enhance drug properties, such as solubility and pharmacological activity, which is crucial for the development of effective treatments (Mun et al., 2012).